Cas no 113269-09-3 (Quinoxaline, 6-bromo-7-nitro-)

Quinoxaline, 6-bromo-7-nitro- structure
Quinoxaline, 6-bromo-7-nitro- structure
Product Name:Quinoxaline, 6-bromo-7-nitro-
CAS No:113269-09-3
MF:C8H4BrN3O2
MW:254.040260314941
CID:235948
PubChem ID:736108
Update Time:2025-04-19

Quinoxaline, 6-bromo-7-nitro- Chemical and Physical Properties

Names and Identifiers

    • Quinoxaline, 6-bromo-7-nitro-
    • 6-bromo-7-nitroQuinoxaline
    • 7-bromo-6-nitroquinoxaline
    • Quinoxaline,6-bromo-7-nitro
    • 7-Nitroquinoxaline-6-Bromo
    • 6-BROMO-7-NITROQUINOXALINE 95%
    • AKOS024306933
    • FT-0732959
    • MFCD00067069
    • A853585
    • Quinoxaline,6-bromo-7-nitro-
    • 6-Bromo-7-nitroquinoxaline, AldrichCPR
    • 113269-09-3
    • F73908
    • SCHEMBL6436264
    • NS00015817
    • DTXSID50352925
    • DB-060503
    • Inchi: 1S/C8H4BrN3O2/c9-5-3-6-7(11-2-1-10-6)4-8(5)12(13)14/h1-4H
    • InChI Key: BPMUIFQVTOCTEL-UHFFFAOYSA-N
    • SMILES: BrC1=CC2C(C=C1[N+](=O)[O-])=NC=CN=2

Computed Properties

  • Exact Mass: 252.94900
  • Monoisotopic Mass: 252.948689
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.7
  • Topological Polar Surface Area: 71.6

Experimental Properties

  • Color/Form: Not available
  • Density: 1.8688 (rough estimate)
  • Melting Point: 221-227 °C
  • Boiling Point: 356.3°Cat760mmHg
  • Flash Point: 169.3°C
  • Refractive Index: 1.6200 (estimate)
  • PSA: 71.60000
  • LogP: 2.82370
  • Solubility: Not available

Quinoxaline, 6-bromo-7-nitro- Security Information

  • Hazard Category Code: 22
  • Safety Instruction: S24/25
  • Hazardous Material Identification: Xn
  • Safety Term:S24/25

Quinoxaline, 6-bromo-7-nitro- Pricemore >>

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Quinoxaline, 6-bromo-7-nitro- Production Method

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